Cas no 2228752-74-5 (4-(3,3-dimethylcyclohexyl)methyl-4-methoxypiperidine)

• Product Name: 4-(3,3-dimethylcyclohexyl)methyl-4-methoxypiperidine
• CAS No: 2228752-74-5
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 5778124
• PubChem ID: 165718240
• Update Time: 2025-10-31

4-(3,3-dimethylcyclohexyl)methyl-4-methoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 2228752-74-5
• 4-[(3,3-dimethylcyclohexyl)methyl]-4-methoxypiperidine
• EN300-1734943
• 4-(3,3-dimethylcyclohexyl)methyl-4-methoxypiperidine

• Inchi： 1S/C15H29NO/c1-14(2)6-4-5-13(11-14)12-15(17-3)7-9-16-10-8-15/h13,16H,4-12H2,1-3H3
• InChI Key： PBOVHYNGCRPXKU-UHFFFAOYSA-N
• SMILES： O(C)C1(CCNCC1)CC1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(3,3-dimethylcyclohexyl)methyl-4-methoxypiperidine

Professional Introduction to Compound with CAS No. 2228752-74-5 and Product Name: 4-(3,3-dimethylcyclohexyl)methyl-4-methoxypiperidine

The compound identified by the CAS number 2228752-74-5 and the product name 4-(3,3-dimethylcyclohexyl)methyl-4-methoxypiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a 3,3-dimethylcyclohexyl side chain and a 4-methoxy substituent on the piperidine ring, contribute to its unique chemical properties and make it a subject of considerable interest in ongoing research.

In recent years, there has been a growing emphasis on the development of novel piperidine-based compounds due to their favorable pharmacokinetic profiles and therapeutic potential. The 4-(3,3-dimethylcyclohexyl)methyl-4-methoxypiperidine structure is particularly noteworthy because it combines steric hindrance from the bulky 3,3-dimethylcyclohexyl group with electronic effects from the 4-methoxy moiety. This combination is hypothesized to enhance binding affinity and selectivity in biological targets, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have been extensively studied for their ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The presence of the 4-methoxy group in this compound suggests that it may interact with specific serotonin receptors, which are known to be involved in conditions such as depression, anxiety, and obsessive-compulsive disorder. Preliminary studies have indicated that analogs of this structure exhibit promising activity in preclinical models, demonstrating both efficacy and improved tolerability compared to existing treatments.

Furthermore, the 3,3-dimethylcyclohexyl substituent contributes to the compound's metabolic stability by introducing steric bulk that can hinder enzymatic degradation. This feature is particularly important in pharmaceutical development, as it can lead to a longer half-life and reduced dosing frequency. Computational modeling studies have suggested that this structural motif may also enhance blood-brain barrier penetration, a critical factor for drugs targeting central nervous system disorders.

The synthesis of 4-(3,3-dimethylcyclohexyl)methyl-4-methoxypiperidine presents an interesting challenge due to the complexity of its stereochemistry. Traditional synthetic routes have required multi-step processes involving protection-deprotection strategies and careful control of reaction conditions. However, recent advances in catalytic methods have made it possible to streamline these processes, reducing both cost and environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds with high efficiency and selectivity.

Recent publications have highlighted the compound's potential in oncology research as well. Piperidine derivatives have shown promise as kinase inhibitors, particularly those targeting tyrosine kinases that are overexpressed in various cancers. The unique structure of 4-(3,3-dimethylcyclohexyl)methyl-4-methoxypiperidine may allow it to bind to these kinases with high affinity while minimizing off-target effects. Initial cell-based assays have demonstrated inhibitory activity against several cancer cell lines, suggesting that further investigation could lead to novel therapeutic agents.

The development of new drug candidates is not without its challenges. One significant hurdle is the optimization of pharmacokinetic properties such as solubility, bioavailability, and metabolic clearance. The bulky 3,3-dimethylcyclohexyl group can influence solubility but also contributes to metabolic stability. Balancing these competing factors requires careful consideration during drug design. Additionally, regulatory considerations must be addressed before clinical trials can begin. Ensuring compliance with Good Manufacturing Practices (GMP) and conducting thorough toxicological assessments are essential steps in bringing any new compound to market.

In conclusion,4-(3,3-dimethylcyclohexyl)methyl-4-methoxypiperidine represents a promising candidate for further development in pharmaceutical research. Its unique structural features offer potential advantages in terms of biological activity and metabolic stability. As our understanding of molecular interactions continues to evolve，this compound will likely play an important role in future drug discovery efforts，particularly in areas such as neurological disorders and oncology。With continued research，it has the potential to contribute significantly to improving patient outcomes worldwide。